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Abstract

This technical guide provides an in-depth exploration of the geochemical significance of
calcium oxalate trihydrate (CaC204-3H20), a rare mineral known as caoxite. While the user's
query specified "calcium mesoxalate trihydrate," the relevant compound in geochemical and
biomedical contexts is calcium oxalate trihydrate. This document clarifies this distinction and
focuses on the formation, occurrence, and physicochemical properties of caoxite. It details its
role as a metastable intermediate in the broader biogeochemical cycling of calcium and carbon,
particularly within the Oxalate-Carbonate Pathway. This guide furnishes researchers and
professionals with detailed experimental protocols for the synthesis and characterization of
caoxite, presents quantitative data in structured tables, and utilizes visualizations to illustrate
key pathways and workflows.

Introduction to Calcium Oxalate Hydrates in
Geochemistry

Calcium oxalate is a biomineral produced by a vast range of organisms, including plants, fungi,
and lichens. It crystallizes in three primary hydrated forms: the thermodynamically stable
monohydrate (CaC204-H20), known as the mineral whewellite; the metastable dihydrate
(CaC204-2H20), known as weddellite; and the rare and least stable trihydrate (CaC20a4-3H20),
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known as caoxite. Due to its instability, caoxite often acts as a transient precursor to the more
common whewellite and weddellite.

This guide focuses on the geochemical role of caoxite. Its significance lies in its participation in
the Oxalate-Carbonate Pathway (OCP), a critical biogeochemical process that links the
biological carbon cycle to the geological carbon cycle. In this pathway, oxalate produced by
living organisms chelates calcium from minerals and precipitates as calcium oxalate.
Subsequent microbial decomposition of this oxalate can lead to the formation of calcium
carbonate (CaCO:s), effectively sequestering atmospheric carbon into a stable geological form.
Understanding the properties and transformations of caoxite provides insight into the initial
stages of this important environmental process.

Physicochemical and Crystallographic Properties

The distinct properties of the three calcium oxalate hydrates are crucial for their identification
and for understanding their behavior in geochemical environments. Caoxite's triclinic structure
and lower stability differentiate it from the monoclinic whewellite and tetragonal weddellite.
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Calcium Oxalate Calcium Oxalate Calcium Oxalate
Property Monohydrate Dihydrate Trihydrate
(Whewellite) (Weddellite) (Caoxite)
Chemical Formula CaC204-H20 CaC204-2H20 CaC204-3H20
Molecular Weight 146.11 g/mol 164.13 g/mol 182.14 g/mol
Crystal System Monoclinic Tetragonal Triclinic
Hardness (Mohs) 2.5 4 2-25
Thermodynamic Least stable /
N Most stable Metastable
Stability Metastable
Enthalpy of
] i ) 21.1 kd/mol 20.8 kd/mol 31.7 kd/mol
Dissolution (AHdiss)
Enthalpy of 66.5 kJ/mol (for 1 83.6 kJ/mol (for 2 143.9 kJ/mol (for 3
Dehydration (AHdeh) H20) H20) H20)
Estimated Enthalpy of
- -1,984 kJ/mol -2,296 kJ/mol

Formation (AHf)

Geochemical Occurrence and Biogenic Formation

Caoxite is the rarest of the calcium oxalate minerals. Its type locality is the Cerchiara Mine in
Liguria, Italy, where it is found in veinlets cutting through manganese and barium-rich cherts
within an ophiolite. Its formation is intrinsically linked to biological activity.

Biogenic Production of Oxalic Acid:

e Fungi and Lichens: Many species of fungi and lichens excrete oxalic acid to acquire nutrients
from rock and soil. This acid is a powerful chelating agent, capable of dissolving minerals
and releasing cations like Ca2*.

e Plants: Plants synthesize and accumulate calcium oxalate for various physiological reasons,
including calcium regulation, detoxification of heavy metals, and defense against herbivores.
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The formation of calcium oxalate occurs when the excreted oxalic acid reacts with a source of
calcium, such as calcite (CaCO:s) in rocks or bioavailable calcium in the soil. The specific
hydrate that forms (monohydrate, dihydrate, or trihydrate) is dependent on factors such as
temperature, pH, and the presence of certain ions. Caoxite formation is generally favored at
lower temperatures.

The Oxalate-Carbonate Pathway (OCP)

The most significant geochemical role of calcium oxalate minerals, including the transient
caoxite, is their function as a central intermediate in the Oxalate-Carbonate Pathway (OCP).
This pathway is a key

« To cite this document: BenchChem. [A Technical Guide to the Geochemical Significance of
Calcium Oxalate Trihydrate (Caoxite)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550010#geochemical-significance-of-calcium-
mesoxalate-trinydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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